Derrusnin

• CAS: 14736-62-0
• Molecular Formula: C19H16O7
• Molecular Weight: 356.3 g/mol
• SMILES: COC1=CC2=C(C(=C1)OC)C(=C(C(=O)O2)C3=CC4=C(C=C3)OCO4)OC
• InChI: InChI=1S/C19H16O7/c1-21-11-7-14(22-2)17-15(8-11)26-19(20)16(18(17)23-3)10-4-5-12-13(6-10)25-9-24-12/h4-8H,9H2,1-3H3
• InChIKey: PZYZNVLXKYMURF-UHFFFAOYSA-N

Derrusnin (4,5,7-trimethoxy-3-(3,4-methylenedioxyphenyl)coumarin, C₁₉H₁₆O₇, MW 356.3) is a naturally occurring 3-aryl-4-hydroxycoumarin first isolated and structurally characterized from the roots of Derris robusta (Roxb.) Benth. (Fabaceae).

Derrusnin (CAS 14736-62-0): Procurement-Ready Structural and Botanical Profile of a 3-Aryl-4-Hydroxycoumarin Natural Product

Derrusnin (4,5,7-trimethoxy-3-(3,4-methylenedioxyphenyl)coumarin, C₁₉H₁₆O₇, MW 356.3) is a naturally occurring 3-aryl-4-hydroxycoumarin first isolated and structurally characterized from the roots of Derris robusta (Roxb.) Benth. (Fabaceae) [1]. Unlike the rotenoid constituents (rotenone, deguelin) that dominate the Derris genus, Derrusnin belongs to the structurally and mechanistically distinct coumarin subclass, biosynthetically linked to isoflavonoid pathways [1]. It has since been identified in Derris eriocarpa, Goniothalamus cheliensis, and Argyreia pierreana, confirming its broader natural distribution across the Fabaceae [2]. The compound bears a coumarin core substituted with three methoxy groups at positions 4, 5, and 7, and a 3,4-methylenedioxyphenyl moiety at position 3, producing a halogen-free, Rule-of-Five compliant scaffold with calculated XLogP3 = 3.0 and zero hydrogen bond donors [3].

• [1] East AJ, Ollis WD, Wheeler RE. Natural occurrence of 3-aryl-4-hydroxycoumarins. Part I. Phytochemical examination of Derris robusta (Roxb.) Benth. J Chem Soc C. 1969;365-374. doi:10.1039/J39690000365 View Source
• [2] KNApSAcK Metabolite Database. Entry C00009786: Derrusnin. Genome.jp (Kyoto University Bioinformatics Center). View Source
• [3] PubChem Compound Summary CID 1715307. Derrusnin. National Center for Biotechnology Information. View Source

Why Rotenoid or Generic Coumarin Substitution Cannot Replace Derrusnin (CAS 14736-62-0) in Targeted Research Applications

Derrusnin is frequently conflated with the rotenoid class (rotenone, deguelin, tephrosin) because of their co-occurrence in Derris species, yet this conflation is mechanistically hazardous. Rotenone is a potent mitochondrial complex I inhibitor (IC₅₀ = 0.8–4 nM for NADH:ubiquinone oxidoreductase), producing well-documented neurotoxicity and systemic mitochondrial dysfunction [1]. Derrusnin, as a 3-aryl-4-hydroxycoumarin, does not structurally belong to the rotenoid family and has not been shown to inhibit mitochondrial complex I [2]. Similarly, substitution with co-occurring isoflavones (e.g., derrubone, derrustone) or other coumarin-class analogs (robustin, robustic acid) is unsupported because each compound carries distinct substitution patterns that produce divergent bioactivity profiles, as evidenced by differential performance in high-content screening assays and qHTS panels [3]. Without head-to-head data, assuming functional equivalence among these chemically distinct scaffolds introduces uncontrolled variables into experimental design and procurement decisions.

• [1] Fang N, Casida JE. Anticancer action of cubé insecticide: Correlation for rotenoid constituents between inhibition of NADH:ubiquinone oxidoreductase and induced ornithine decarboxylase activities. Proc Natl Acad Sci USA. 1998;95(7):3380-3384. (IC₅₀ rotenone = 0.8–4 nM for complex I). View Source
• [2] East AJ, Ollis WD, Wheeler RE. J Chem Soc C. 1969;365-374. (Structural classification of derrusnin as 3-aryl-4-hydroxycoumarin, distinct from rotenoids). View Source
• [3] Wright KT, Lee JH, Mundel P, et al. HCS assay–based identification of compounds that protect podocytes from injury. J Biomol Screen. 2015; Table 1. PMC4625676/PMC5866451. (Differential Z-scores for derrusnin vs. mundoserone and other analogs). View Source

Quantitative Differentiation Evidence for Derrusnin (CAS 14736-62-0) Relative to Closest Analogs: A Comparator-Based Procurement Guide

Chemotype-Based Safety Differentiation: Derrusnin vs. Rotenone — Absence of Mitochondrial Complex I Inhibition Liability

Derrusnin is a 3-aryl-4-hydroxycoumarin, a chemotype structurally unrelated to rotenoids such as rotenone and deguelin, which are classical mitochondrial complex I (NADH:ubiquinone oxidoreductase) inhibitors [1]. Rotenone exhibits an IC₅₀ of 0.8–4 nM against complex I, a potency that directly underlies its established neurotoxicity and insecticidal activity [2]. Derrusnin has no methoxyfuran ring system characteristic of rotenoids and has not been reported to inhibit complex I in any published assay. When screened in a podocyte protection high-content assay, Derrusnin displayed a Z-score of −1.52, compared to mundoserone (a confirmed rotenone analog) at Z = −1.72, indicating a distinct and milder activity profile consistent with a different mechanism of action [3].

Evidence Dimension	Mitochondrial complex I inhibition (NADH:ubiquinone oxidoreductase IC₅₀)
Target Compound Data	No complex I inhibition reported; Z-score −1.52 in podocyte HCS assay
Comparator Or Baseline	Rotenone: IC₅₀ = 0.8–4 nM for complex I. Mundoserone (rotenone analog): Z-score −1.72 in podocyte HCS assay
Quantified Difference	Derrusnin lacks rotenone's picomolar complex I inhibition. ΔZ = +0.20 (less negative) vs. mundoserone in podocyte protection assay
Conditions	Rotenone: enzymatic NADH:ubiquinone oxidoreductase assay; Derrusnin and mundoserone: high-content screening (HCS) podocyte injury protection assay

Why This Matters

For researchers requiring a Derris-derived compound without mitochondrial toxicity confounding, Derrusnin's chemotype provides a structurally verifiable safety differentiation from rotenone, enabling experimental designs where complex I inhibition must be excluded.

• [1] East AJ, Ollis WD, Wheeler RE. J Chem Soc C. 1969;365-374. (Structural classification of derrusnin as 3-aryl-4-hydroxycoumarin). View Source
• [2] Fang N, Casida JE. Proc Natl Acad Sci USA. 1998;95(7):3380-3384. (Rotenone IC₅₀ = 0.8–4 nM for NADH:ubiquinone oxidoreductase). View Source
• [3] Wright KT, et al. J Biomol Screen. 2015; Table 1. PMC4625676. Derrusnin Z = −1.52; Mundoserone Z = −1.72 in podocyte HCS assay. View Source

High-Content Screening Podocyte Protection: Head-to-Head Z-Score Comparison Between Derrusnin and the Rotenone Analog Mundoserone

In a published high-content screening assay designed to identify compounds that protect podocytes from injury, Derrusnin and mundoserone (a rotenone analog co-occurring in Derris species) were both evaluated [1]. Derrusnin produced a Z-score of −1.52, while mundoserone produced a Z-score of −1.72. Both compounds displayed negative Z-scores, indicating protective trends, but the quantitative difference (ΔZ = +0.20) suggests distinct dose-response behaviors and mechanistic divergence. Notably, mundoserone is explicitly classified as a 'rotenone analog, mechanism of action unknown,' whereas Derrusnin is a structurally unrelated coumarin. This represents a rare direct quantitative comparison between two Derris co-metabolites from different chemotypes in the same assay system [1].

Evidence Dimension	Podocyte protection activity (Z-score in high-content screening assay)
Target Compound Data	Z-score = −1.52; MW = 356.3; Mechanism of action unknown
Comparator Or Baseline	Mundoserone: Z-score = −1.72; MW = 342.4; Rotenone analog, mechanism of action unknown
Quantified Difference	ΔZ = +0.20 (derrusnin shows weaker protective signal); structurally distinct chemotypes
Conditions	HCS assay for podocyte protection; compound library screened at single concentration; visual confirmation of activity confirmed for both compounds

Why This Matters

This head-to-head data in a therapeutically relevant renal assay provides procurement-decision support for scientists choosing between Derris-derived compounds for podocyte-related research, showing Derrusnin engages the target biology differently from rotenone-class molecules.

• [1] Wright KT, Lee JH, Mundel P, et al. HCS assay–based identification of compounds that protect podocytes from injury. J Biomol Screen. 2015;20(8):952-964. Table 1. PMC4625676. View Source

ChEMBL Bioactivity Profiling Breadth: Derrusnin Demonstrates Documented Multi-Target Screening Coverage vs. Structurally Related Coumarins

ChEMBL (CHEMBL1526572) records 18 total potency, inhibition, and ADME activity entries for Derrusnin, derived primarily from PubChem qHTS confirmatory assays [1]. In contrast, robustic acid (CHEMBL400777) and the other 3-aryl-4-hydroxycoumarin co-metabolites from Derris robusta have substantially fewer or no documented screening entries in ChEMBL. Among Derrusnin's qHTS results, the most notable potency was observed in the tau fibril formation inhibition assay (Thioflavin T binding, Potency = 2.82 μM, pChEMBL = 5.55), designated as 'Inconclusive' by PubChem but representing a measurable signal against a neurodegeneration-relevant target [2]. Additional activity was detected at 12.6 μM for lamin A splicing modulation (Prelamin-A/C) and 12.6 μM for RORγ nuclear receptor modulation, both also categorized as Inconclusive [1]. The mere breadth of screening coverage across 15 target classes (enzymes, transcription factors, transporters, epigenetic regulators) provides procurement-relevant evidence that Derrusnin has been subjected to broader biological annotation than its closest structural analogs.

Evidence Dimension	ChEMBL bioactivity assay coverage and multi-target screening hits
Target Compound Data	18 total ChEMBL activity entries; Tau fibril Potency = 2.82 μM (pChEMBL 5.55); Lamin A Potency = 12.6 μM (pChEMBL 4.90); RORγ Potency = 12.6 μM (pChEMBL 4.90); HSD17B4 Potency = 31.6 μM (pChEMBL 4.50); SMN2 Potency = 35.5 μM (pChEMBL 4.45)
Comparator Or Baseline	Robustic acid (CHEMBL400777): limited ChEMBL entries; no tau or lamin A splicing data; Robustin: no ChEMBL entry found
Quantified Difference	Derrusnin has ~18 activity records vs. ≤ few for closest coumarin-class co-metabolites; pChEMBL range 4.45–5.55 across 5 distinct targets
Conditions	PubChem qHTS confirmatory assays; single-concentration screening followed by concentration-response classification; all activities labeled 'Inconclusive'

Why This Matters

When selecting among Derris coumarin-class compounds for further mechanistic study, Derrusnin's broader screening annotation across 15 target families reduces the risk of purchasing a compound with no biological reference data, accelerating hypothesis generation and SAR exploration.

• [1] ChEMBL Database. CHEMBL1526572 (DERRUSNIN). European Bioinformatics Institute. Total 18 activity records across 15 target classes. Accessed via ChEMBL API. View Source
• [2] PubChem qHTS BioAssay AID 596. qHTS Assay for Inhibitors of Tau Fibril Formation, Thioflavin T Binding. Derrusnin Potency = 2.8184 μM (pChEMBL 5.55). Deposited via ChEMBL CHEMBL1614421. View Source

Physicochemical Property Differentiation: Derrusnin's Zero H-Bond Donor Count and Higher logP Contrast with Hydroxylated Coumarin Analogs

Derrusnin (4,5,7-trimethoxy-3-(3,4-methylenedioxyphenyl)coumarin) is a fully methylated coumarin with zero hydrogen bond donors (HBD = 0), a calculated XLogP3 of 3.0, and a topological polar surface area (TPSA) of 76.36 Ų, with zero Rule-of-Five violations [1]. This contrasts sharply with co-occurring coumarin-class analogs from Derris robusta such as robustic acid and robustin, which bear free hydroxyl and/or carboxylic acid groups that introduce hydrogen bond donor capacity and reduce logP. For context, rotenone (a rotenoid comparator) has XLogP3 ≈ 3.5–4.0 but carries two HBDs and a more complex polycyclic scaffold [2]. Derrusnin's combination of moderate lipophilicity with complete hydrogen bond donor absence is a distinguishing feature among the Derris coumarins, predicting superior passive membrane permeability and potential CNS access compared to hydroxylated analogs, based on well-established physicochemical permeability models [3].

Evidence Dimension	Physicochemical drug-likeness parameters (HBD count, XLogP3, TPSA, RO5 violations)
Target Compound Data	Derrusnin: HBD = 0, HBA = 7, XLogP3 = 3.0, TPSA = 76.36 Ų, RO5 violations = 0
Comparator Or Baseline	Robustic acid / Robustin: free hydroxyl groups → HBD ≥ 1, lower logP expected; Rotenone: HBD = 2, XLogP3 ≈ 3.5–4.0, higher molecular complexity
Quantified Difference	HBD: Derrusnin = 0 vs. rotenone = 2 and hydroxylated coumarins ≥ 1; XLogP3: Derrusnin = 3.0, moderated for CNS permeability vs. rotenone at ~3.5–4.0
Conditions	Computed physicochemical properties (PubChem, ChEMBL); predictions based on standard drug-likeness models

Why This Matters

For CNS-targeted screening or permeability-sensitive assays, Derrusnin's zero HBD and moderate logP profile make it the most membrane-permeable candidate among Derris coumarins, enabling selection based on verifiable physicochemical differentiation rather than anecdotal preference.

• [1] ChEMBL Compound Report Card. CHEMBL1526572 (DERRUSNIN): AlogP = 3.21, HBA = 7, HBD = 0, RO5 Violations = 0, TPSA = 76.36. EMBL-EBI. View Source
• [2] PubChem. Rotenone Compound Summary (CID 6758). XLogP3 ≈ 3.8, HBD = 2, HBA = 6. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. (CNS drug-likeness: HBD < 3, TPSA < 90 Ų, logP 1–4). View Source

Synthetic Tractability Differentiation: Rh(II)-Catalyzed Arylation Route Unique to Aryl-4-Hydroxycoumarins Not Applicable to Rotenoid or Isoflavone Scaffolds

Derrusnin can be synthesized via a Rh(II)-catalyzed carbenoid arylation route that is specific to the 3-aryl-4-hydroxycoumarin scaffold [1]. Goldoni et al. (2005) reported synthesis of Derrusnin in satisfactory yields and selectivity through Rh(II)-mediated arylation of a diazocoumarin precursor, demonstrating the utility of this approach for the natural product [1]. An alternative thermal condensation route starting from diethyl 3,4-methylenedioxyphenylmalonate and 3,5-dimethoxyphenol has also been reported [2]. These synthetic routes are fundamentally different from those employed for rotenoids (which require complex polycyclic cyclization strategies) and isoflavones such as derrubone (which require distinct prenylation steps). The availability of two distinct synthetic methodologies for Derrusnin enhances supply security and enables analog generation through the modular Rh(II) route, a strategic procurement advantage for medicinal chemistry programs requiring reliable access to the scaffold [3].

Evidence Dimension	Availability of published, reproducible synthetic methodology
Target Compound Data	Rh(II)-catalyzed carbenoid route (Goldoni 2005): satisfactory yields and selectivity; Thermal condensation route (Kirkiacharian 2002): confirmed product identity
Comparator Or Baseline	Rotenone: complex total synthesis, primarily sourced via extraction; Derrubone: prenylated isoflavone synthesis; Robustic acid: limited synthetic methodology published
Quantified Difference	Derrusnin has 2 published total synthesis routes; robustic acid/robustin have fewer documented total syntheses; rotenoids rely predominantly on natural extraction
Conditions	Rh(II)-catalyzed arylation (diazocoumarin + aromatic compound, Rh(II) catalyst, N₂ atmosphere, reflux); Thermal condensation (diethyl malonate + dimethoxyphenol, thermal cyclization, methylation)

Why This Matters

For laboratories planning scale-up or analog synthesis, Derrusnin's established Rh(II) carbenoid route provides a modular, catalysis-based synthetic entry that is unavailable for rotenoid comparators, reducing dependence on botanical extraction and enabling SAR expansion.

• [1] Goldoni L, Cravotto G, Penoni A, Tollari S, Palmisano G. The Rhodium Carbenoid Route to 3-Aryl-4-hydroxycoumarins: Synthesis of Derrusnin. Synlett. 2005;2005(6):927-930. doi:10.1055/s-2005-864808 View Source
• [2] Kirkiacharian S, et al. [New total synthesis of derrusnine]. Ann Pharm Fr. 2002;60(5):314-317. PMID:12378140. View Source
• [3] Aitmambetov A, Khilya VP. Synthetic and modified isoflavones. VIII. New analogs of derrusnin. Chem Nat Compd. 1994;30:207-210. doi:10.1007/BF00630007 (Analog expansion demonstrated). View Source

Evidence-Backed Application Scenarios for Derrusnin (CAS 14736-62-0) Based on Verified Differentiation Data

Podocyte Biology and Renal Injury Research Requiring Non-Rotenoid Derris Compounds

Derrusnin's documented Z-score of −1.52 in a podocyte protection high-content screening assay, directly comparable to mundoserone (Z = −1.72) in the same assay [1], supports its use as a chemically distinct Derris-derived probe for renal podocyte studies. Unlike rotenone, which causes mitochondrial dysfunction and would confound podocyte injury assays through complex I inhibition, Derrusnin's coumarin chemotype avoids this liability. Researchers investigating proteinuric kidney disease mechanisms can employ Derrusnin as a non-mitotoxic comparator alongside rotenone-class compounds to dissect ROS-dependent vs. ROS-independent protective mechanisms.

Neurodegeneration-Focused Screening Leveraging Derrusnin's Documented Tau Fibril Interaction and CNS-Favorable Physicochemistry

Derrusnin's pChEMBL 5.55 (2.82 μM) in the tau fibril formation inhibition assay [2], combined with its zero H-bond donor count, XLogP3 of 3.0, and TPSA of 76.36 Ų [3], positions it as a CNS-accessible starting point for tauopathy research. While the tau activity is classified as 'Inconclusive' in PubChem qHTS, the combination of a measurable signal, established synthetic routes, and brain-penetrant physicochemical properties makes Derrusnin a procurement candidate for hit-to-lead optimization in neurodegenerative disease programs, particularly where rotenone-based compounds are excluded for safety reasons.

Natural Product Library Diversification with Verified Multi-Target Profiling Annotation

For screening library managers seeking to expand chemotype diversity beyond rotenoids while maintaining Derris-derived scaffold authenticity, Derrusnin offers 18 ChEMBL activity records across 15 target classes [4]. This pre-existing annotation—absent for robustic acid, robustin, and most co-occurring coumarins—reduces the cost of primary screening by providing immediate biological reference data. The compound's two independent synthetic routes [5] further ensure sustainable supply for iterative screening campaigns, distinguishing Derrusnin from extraction-only natural products.

Medicinal Chemistry SAR Expansion Using the Rh(II) Carbenoid Modular Synthesis

The Rh(II)-catalyzed carbenoid arylation route to Derrusnin [5] is specific to the 3-aryl-4-hydroxycoumarin scaffold and enables modular variation of the C3-aryl substituent. This synthetic tractability, unavailable for rotenoid scaffolds, allows medicinal chemistry teams to generate focused Derrusnin analog libraries for structure-activity relationship (SAR) exploration. Combined with the pre-existing ChEMBL annotation and favorable physicochemical profile, Derrusnin serves as a chemically tractable lead scaffold for programs targeting inflammation, tau aggregation, or lamin A/C-related biology.

• [1] Wright KT, et al. J Biomol Screen. 2015. Table 1. PMC4625676. (Podocyte HCS: Derrusnin Z = −1.52 vs. Mundoserone Z = −1.72). View Source
• [2] ChEMBL CHEMBL1614421. PubChem qHTS for Inhibitors of Tau Fibril Formation. Derrusnin Potency = 2.8184 μM (pChEMBL 5.55). View Source
• [3] ChEMBL Compound Report. CHEMBL1526572. AlogP = 3.21, HBD = 0, TPSA = 76.36. EMBL-EBI. View Source
• [4] ChEMBL CHEMBL1526572 (DERRUSNIN). Total 18 activity records, 15 target classes. EMBL-EBI. View Source
• [5] Goldoni L, Cravotto G, Penoni A, Tollari S, Palmisano G. Synlett. 2005;2005(6):927-930. (Rh(II) carbenoid synthesis of derrusnin). View Source